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Compound of Interest

Compound Name: 2-Amino-5-bromo-3-iodopyridine

Cat. No.: B1270907

An In-depth Technical Guide to Sourcing High-Purity 2-Amino-5-bromo-3-iodopyridine for
Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive overview of sourcing high-purity 2-Amino-5-bromo-3-
iodopyridine, a critical building block in modern drug discovery and organic synthesis.[1] It is
particularly valuable as an intermediate in the synthesis of tyrosine kinase inhibitors used in
cancer chemotherapy.[2][3] This document outlines key suppliers, presents relevant chemical
and physical data, and details a scalable synthesis protocol for this compound.

Suppliers and Product Specifications

A variety of chemical suppliers offer 2-Amino-5-bromo-3-iodopyridine, typically with purities
of 97% or higher. The table below summarizes the product specifications from several vendors.
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Molecular .
. . CAS Molecular . Melting
Supplier Purity Weight ( . Form
Number Formula Point (°C)
g/mol )
Sigma- 381233-
] 97% C5H4BrIN2  298.91 112-113 Powder
Aldrich 96-1
Thermo
381233-
Scientific 98% 96.1 C5H4BrIN2  298.91 - -
Chemicals
CP Lab 381233-
298%(T) C5H4BrIN2  298.91 - -
Safety 96-1
RPN
Organics Analytical 381233-
] C5H4BrIN2 - Powder
Private Grade 96-1
Limited
P212121 381233-
- C5H4BrIN 298.91 - -
Store 96-1

Experimental Protocol: Synthesis of 2-Amino-5-

bromo-3-iodopyridine

A scalable method for the preparation of 2-Amino-5-bromo-3-iodopyridine has been

developed with a total yield of approximately 70% from 2-aminopyridine.[2] The process

involves a two-step reaction: bromination followed by iodination.

Step 1: Bromination of 2-Aminopyridine to 2-Amino-5-

bromopyridine

This step involves the bromination of 2-aminopyridine using N-Bromosuccinimide (NBS).

Materials:

e 2-aminopyridine
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e N-Bromosuccinimide (NBS)
e Acetone
o Ethanol (90%)

Procedure:

Add NBS (1.0 g, 5.6 mmol) dropwise over 0.5 hours to a solution of 2-aminopyridine (0.5 g,
5.3 mmol) in acetone (5 mL) at 10 °C.[2]

Stir the mixture for an additional 0.5 hours.[2]

Remove the solvent by evaporation under vacuum.[2]

Recrystallize the residue with 90% ethanol to obtain 2-amino-5-bromopyridine as a yellow
solid.[2] The reported yield is 95.0% with a purity of 97.0%.[2]

Step 2: lodination of 2-Amino-5-bromopyridine to 2-
Amino-5-bromo-3-iodopyridine

This step details the iodination of the previously synthesized 2-amino-5-bromopyridine.

Materials:

2-amino-5-bromopyridine

Sulfuric acid (2 mol/L)

Potassium iodate (KIO3)

Potassium iodide (KI)

Ammonia

Ethanol (85%)

Procedure:
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« Stir a solution of 2-amino-5-bromopyridine (1.0 g, 5.8 mmol) in 2 mol/L sulfuric acid (10 mL)
and treat it portionwise with potassium iodate (0.62 g, 2.9 mmol).[2]

e Heat the mixture to 100 °C.[2]

e Add a solution of potassium iodide (0.57 g, 3.4 mmol) in water (10 mL) dropwise over 0.5
hours.[2]

 Allow the mixture to stir for a further 1.5 hours and then cool to ambient temperature.[2]
o Adjust the pH of the aqueous phase to 8 with ammonia.[2]
e Cool the mixture to 10 °C for 1 hour and then filter.[2]

e Wash the filter cake with cool water and recrystallize with 85% ethanol to yield 2-amino-5-
bromo-3-iodopyridine.[2] The reported yield is 73.7% with a purity of 98.5%.[2]

Workflow and Pathway Visualizations

The following diagrams illustrate the synthesis workflow and the chemical reaction pathway.

Click to download full resolution via product page

Caption: Scalable synthesis workflow for 2-Amino-5-bromo-3-iodopyridine.
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Caption: Reaction pathway for the synthesis of 2-Amino-5-bromo-3-iodopyridine.

Safety Information

2-Amino-5-bromo-3-iodopyridine is classified as an irritant and is harmful if swallowed.[4] It
can cause skin and serious eye irritation.[5][6] It may also cause respiratory irritation.[5][6]
Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust
mask, should be worn when handling this compound. It should be stored in a cool, dry, well-
ventilated place away from light and oxidizing agents.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

e 2. ijssst.info [ijssst.info]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1270907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270907?utm_src=pdf-body
https://www.benchchem.com/product/b1270907?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR301243_msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/100640-SDS-EN.pdf
https://aksci.com/sds/N370_SDS.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/100640-SDS-EN.pdf
https://aksci.com/sds/N370_SDS.pdf
https://www.pipzine-chem.com/products/pyridine/2-amino-5-bromo-3-iodopyridine.html
https://www.benchchem.com/product/b1270907?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-2-amino-5-bromo-3-iodopyridine-in-modern-drug-discovery-cb
https://ijssst.info/Vol-17/No-46/paper55.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. CN103755628B - The synthetic method of the iodo-5-bromopyridine of 2-amino-3- -
Google Patents [patents.google.com]

» 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 5. dcfinechemicals.com [dcfinechemicals.com]
e 6. aksci.com [aksci.com]

e 7. 2-Amino-5-bromo-3-iodopyridine Manufacturer & Supplier in China | Properties,
Applications & Safety Data [pipzine-chem.com]

 To cite this document: BenchChem. [Where to buy high purity 2-Amino-5-bromo-3-
iodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270907#where-to-buy-high-purity-2-amino-5-bromo-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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